3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
Overview
Description
“3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester” is a chemical compound with the molecular formula C12H12O5 . It is also known as (±)-3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 12 hydrogen atoms, and 5 oxygen atoms . The exact structure can be obtained from a reliable chemical database or by using appropriate software for molecular modeling.Physical And Chemical Properties Analysis
The molecular weight of this compound is 236.22 . Other physical and chemical properties such as boiling point, melting point, and density are not available in the sources I have access to.Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Conformational Analysis : The compound has been utilized in the synthesis of chromane derivatives. Studies on its structure and conformation were conducted, revealing insights into the axial and equatorial positioning of hydrogen atoms in these compounds (Ciolkowski et al., 2009).
- Structural Characterization : In the context of terflavoxate-HCl, a new antispasmodic for the lower urinary tract, the structure of a related compound, 3-methyl-4-oxo-2-phenyl-4H-1-benzopyran-8-carboxylic acid 1,1-dimethyl-2-(N-piperidinyl)ethyl ester hydrochloride, was fully confirmed using various spectroscopy methods (Leonardi et al., 1993).
Photocleavage Studies
- Photochemistry of Derivatives : A study focused on the synthesis and photochemistry of 3-oxo-3H-benzopyran derivatives, linked through various bonds to amino acids, highlighted the stability of these conjugates under different wavelengths of irradiation (Fonseca et al., 2007).
Reactions and Synthesis of Derivatives
- Synthesis of Methyl Esters : Methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids were synthesized, demonstrating the compound's utility in creating diverse chemical structures (Gein et al., 2009).
- Derivatives of Fused Pyran-4-ones : Syntheses of derivatives from related compounds have been reported, showcasing the versatility of these structures in chemical reactions (Philipp & Jirkovsky, 1979).
- Reactions with Nitromethane : The interaction of esters and amides of a similar compound with nitromethane was investigated, contributing to the understanding of reaction dynamics and configurations (Bojilova et al., 1989).
Biological Activity Studies
- Study of Quassinoid Structure : A study on a new metabolite produced by Penicillium wortmanni, which included the structure of an ester related to 3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester, provided valuable insights into biologically active compounds (Zukerman-Schpector et al., 1994).
properties
IUPAC Name |
methyl 8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O5/c1-6-5-7-3-4-8(11(14)16-2)10(13)9(7)12(15)17-6/h3-4,6,13H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDVLQRXRLQXIND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C(=C(C=C2)C(=O)OC)O)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O5 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.22 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.